2-[3-(hydroxymethyl)-3-(2-methylbenzyl)piperidin-1-yl]isonicotinonitrile

• IUPAC Name: 2-[3-(hydroxymethyl)-3-[(2-methylphenyl)methyl]piperidin-1-yl]pyridine-4-carbonitrile
• InChI: InChI=1S/C20H23N3O/c1-16-5-2-3-6-18(16)12-20(15-24)8-4-10-23(14-20)19-11-17(13-21)7-9-22-19/h2-3,5-7,9,11,24H,4,8,10,12,14-15H2,1H3
• InChI Key: CEZARBRYKAITKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC2(CCCN(C2)C3=NC=CC(=C3)C#N)CO
• Molecular Formula: C20H23N3O
• Molecular Weight: 321.4 g/mol

Description

The compound “2-[3-(hydroxymethyl)-3-(2-methylbenzyl)piperidin-1-yl]isonicotinonitrile” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals. The molecule also contains a nitrile group and a benzyl group, which are common functional groups in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The piperidine ring, for example, is a six-membered ring with one nitrogen atom, which can impart basicity to the molecule. The nitrile group is a polar functional group, which could influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the nitrile group could be hydrolyzed to form a carboxylic acid. The piperidine ring could potentially undergo reactions at the nitrogen atom, such as alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the polar nitrile group and the nonpolar benzyl group could affect the compound’s solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. Many piperidine derivatives are active in the central nervous system, so this compound might have similar activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, if it shows promising biological activity, it could be developed into a pharmaceutical drug.